Cas no 1251569-19-3 (4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine)

• Product Name: 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine
• CAS No: 1251569-19-3
• MF: C₂₀H₁₆F₃N₅S
• MW: 415.434752464294
• CID: 5394266
• Update Time: 2025-06-08

4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,4-Dimethylphenyl)-2-thiazolyl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine
• 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C20H16F3N5S/c1-11-7-8-13(12(2)9-11)15-10-29-19(25-15)17-18(24)28(27-26-17)16-6-4-3-5-14(16)20(21,22)23/h3-10H,24H2,1-2H3
• InChI Key： YGTGQZQMXNKEFQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C(F)(F)F)C(N)=C(C2=NC(C3=CC=C(C)C=C3C)=CS2)N=N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.5±60.0 °C(Predicted)
• pka: -0.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine

Recent Advances in the Study of 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine (CAS: 1251569-19-3)

The compound 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine (CAS: 1251569-19-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its unique thiazole and triazole moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit certain protein kinases involved in inflammatory and oncogenic pathways. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1251569-19-3 exhibits high binding affinity to the ATP-binding site of targeted kinases, leading to potent anti-proliferative effects in cancer cell lines. The study also highlighted the compound's favorable selectivity profile, minimizing off-target effects that are often associated with kinase inhibitors.

Another significant advancement comes from structural optimization studies. Researchers have synthesized several derivatives of 1251569-19-3 to improve its bioavailability and metabolic stability. These efforts have resulted in compounds with enhanced pharmacokinetic properties while maintaining the core pharmacophore responsible for biological activity. Computational modeling and X-ray crystallography have been instrumental in understanding the structure-activity relationships of these derivatives.

In the context of drug development, recent preclinical evaluations have shown that 1251569-19-3 possesses excellent blood-brain barrier penetration, making it a potential candidate for treating neurological disorders. Animal studies have demonstrated its efficacy in models of neuroinflammation and neurodegenerative diseases, with minimal observed toxicity at therapeutic doses. These findings have prompted several pharmaceutical companies to explore its development as a clinical candidate.

Looking forward, the research community anticipates further investigation into the therapeutic applications of 1251569-19-3 and its derivatives. Current studies are exploring its potential in combination therapies and as part of targeted drug delivery systems. The compound's unique chemical structure and demonstrated biological activities position it as a valuable scaffold for future drug discovery efforts in multiple therapeutic areas.